PI3Kα
  • Duvelisib
    Duvelisib
    • Cat. No.:
    • B560053
    • CAS No.:
    • 1201438-56-3
    • Molecular Formula:
    • C22H17ClN6O
    • Molecular Weight:
    • 416.9 g/mol
    Description
    8-chloro-2-phenyl-3-[(1S)-1-(7H-purin-6-ylamino)ethyl]-1-isoquinolinone is a member of isoquinolines.
    Duvelisib, also known as IPI-145 and INK-1197, is a small-molecule inhibitor of phosphoinositide-3 kinases...
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  • AMG319
    AMG319
    • Cat. No.:
    • B612258
    • CAS No.:
    • 1608125-21-8
    • Molecular Formula:
    • C21H16FN7
    • Molecular Weight:
    • 385.4 g/mol
    Description
    PI3K-delta Inhibitor AMG 319 is a highly selective, potent, and orally bioavailable small molecule inhibitor of the delta isoform of the 110 kDa catalytic subunit of class IA phosphoinositide-3 kinases (PI3K) wi...
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  • CNX-1351
    CNX-1351
    • Cat. No.:
    • B612259
    • CAS No.:
    • 1276105-89-5
    • Molecular Formula:
    • C30H35N7O3S
    • Molecular Weight:
    • 573.71
    Description
    CNX-1351 is a covalent inhibitor of PI3Kα (IC50 = 6.8 nM). It is selective for PI3Kα over PI3Kβ, -γ, and -δ (IC50s = 166, 240.3, and 3,020 nM, respectively), as well as PI3KC2A, PI3KC, PI4Kα, PI4Kβ, SPHK1, and S...
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  • PF-4989216
    PF-4989216
    • Cat. No.:
    • B612262
    • CAS No.:
    • Molecular Formula:
    • C18H13FN6OS
    • Molecular Weight:
    • 380.4 g/mol
    Description
    PF-4989216 is an orally bioavailable broad-spectrum PI3K inhibitor (IC50s = 2, 142, 65, 1, and 110 nM for p110α, p110β, p110γ, p110δ, and VPS34, respectively). It inhibits the cell viability of small-cell lung c...
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  • SAR-260301
    SAR-260301
    • Cat. No.:
    • B612263
    • CAS No.:
    • 1260612-13-2
    • Molecular Formula:
    • C19H22N4O3
    • Molecular Weight:
    • 354.4 g/mol
    Description
    PI3K-beta Inhibitor SAR260301 is an orally bioavailable inhibitor of the class I phosphatidylinositol 3-kinase (PI3K) beta isoform with potential antineoplastic activity. PI3K beta inhibitor SAR260301 selectivel...
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  • Taselisib
    Taselisib
    • Cat. No.:
    • B612264
    • CAS No.:
    • 1282512-48-4
    • Molecular Formula:
    • C24H28N8O2
    • Molecular Weight:
    • 460.5 g/mol
    Description
    Taselisib has been used in trials studying the treatment and basic science of LYMPHOMA, Breast Cancer, Ovarian Cancer, Solid Neoplasm, and HER2/Neu Negative, among others.
    Taselisib is an orally bioavailable ...
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  • AZD3458
    AZD3458
    • Cat. No.:
    • B1460639
    • CAS No.:
    • Molecular Formula:
    • C20H23N3O4S2
    • Molecular Weight:
    • 433.5 g/mol
    Description
    AZD3458 is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZD3458 suitable for many resea...
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  • WYE-687 dihydrochloride
    WYE-687 dihydrochloride
    • Cat. No.:
    • B2702772
    • CAS No.:
    • Molecular Formula:
    • C28H34Cl2N8O3
    • Molecular Weight:
    • 601.5 g/mol
    Description
    WYE-687 dihydrochloride is a useful research compound. Its molecular formula is C28H34Cl2N8O3 and its molecular weight is 601.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WYE-687 dihydr...
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  • Umbralisib hydrochloride
    Umbralisib hydrochloride
    • Cat. No.:
    • B10800555
    • CAS No.:
    • Molecular Formula:
    • C31H25ClF3N5O3
    • Molecular Weight:
    • 608.0 g/mol
    Description
    Umbralisib hydrochloride is a useful research compound. Its molecular formula is C31H25ClF3N5O3 and its molecular weight is 608.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Umbralisib h...
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  • CNX-1351
    CNX-1351
    • Cat. No.:
    • B15620015
    • CAS No.:
    • Molecular Formula:
    • C30H35N7O3S
    • Molecular Weight:
    • 573.7 g/mol
    Description
    CNX-1351 is a useful research compound. Its molecular formula is C30H35N7O3S and its molecular weight is 573.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CNX-1351 suitable for many rese...
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